Cas no 88116-39-6 (Benzenemethanol, 2-[(2-aminophenyl)amino]-)

• Product Name: Benzenemethanol, 2-[(2-aminophenyl)amino]-
• CAS No: 88116-39-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 644446
• PubChem ID: 13114779
• Update Time: 2025-04-19

Benzenemethanol, 2-[(2-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[(2-aminophenyl)amino]-
• [2-(2-aminoanilino)phenyl]methanol
• 88116-39-6
• DTXSID80519064

• Inchi： 1S/C13H14N2O/c14-11-6-2-4-8-13(11)15-12-7-3-1-5-10(12)9-16/h1-8,15-16H,9,14H2
• InChI Key： SWLIRAIDXTXZKL-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.3Ų